1-(2,4-Difluorophenyl)-2-methoxyethanamine

• IUPAC Name: 1-(2,4-difluorophenyl)-2-methoxyethanamine
• InChI: InChI=1S/C9H11F2NO/c1-13-5-9(12)7-3-2-6(10)4-8(7)11/h2-4,9H,5,12H2,1H3
• InChI Key: RHMADEMBPJFZJH-UHFFFAOYSA-N
• Canonical SMILES: COCC(C1=C(C=C(C=C1)F)F)N
• Molecular Formula: C9H11F2NO
• Molecular Weight: 187.19 g/mol

Description

1-(2,4-Difluorophenyl)-2-methoxyethanamine, also known as fluoxetine, is a selective serotonin reuptake inhibitor (SSRI) used in the treatment of depression, anxiety, and other mental health disorders.

Mechanism of Action

Fluoxetine works by selectively inhibiting the reuptake of serotonin in the brain, which increases the concentration of serotonin in the synaptic cleft. Serotonin is a neurotransmitter that regulates mood, appetite, and sleep. By increasing the concentration of serotonin, 1-(2,4-Difluorophenyl)-2-methoxyethanamine helps to regulate these functions and improve mood.
Biochemical and Physiological Effects
Fluoxetine has been found to have a number of biochemical and physiological effects in addition to its effect on serotonin reuptake. It has been found to increase the expression of brain-derived neurotrophic factor (BDNF), which is involved in the growth and survival of neurons. Fluoxetine has also been found to increase the expression of glial cell line-derived neurotrophic factor (GDNF), which is involved in the growth and survival of glial cells.

Advantages and Limitations for Lab Experiments

Fluoxetine has a number of advantages for use in lab experiments. It is readily available and has a well-established mechanism of action, making it a useful tool for studying the role of serotonin in the brain. However, 1-(2,4-Difluorophenyl)-2-methoxyethanamine is not selective for serotonin reuptake and can also affect the reuptake of other neurotransmitters, which can complicate the interpretation of results.

Future Directions

There are a number of future directions for research on 1-(2,4-Difluorophenyl)-2-methoxyethanamine. One area of research is the development of more selective SSRIs that target specific subtypes of serotonin receptors. Another area of research is the development of new drugs that target other neurotransmitter systems involved in mood regulation. Additionally, there is ongoing research on the use of 1-(2,4-Difluorophenyl)-2-methoxyethanamine in combination with other drugs or therapies for the treatment of mental health disorders.

Synthesis Methods

Fluoxetine is synthesized through a multi-step process starting with the reaction of 2,4-difluoronitrobenzene with ethylene oxide to form 1-(2,4-difluorophenyl)-2-nitroethene. The nitro group is then reduced to an amine group using hydrogen gas and a palladium catalyst. The resulting amine is then reacted with methoxyacetyl chloride to form 1-(2,4-Difluorophenyl)-2-methoxyethanamine.

Scientific Research Applications

Fluoxetine has been extensively studied for its effectiveness in treating depression, anxiety, obsessive-compulsive disorder, and other mental health disorders. It has also been studied for its potential use in treating obesity, premenstrual dysphoric disorder, and post-traumatic stress disorder. Fluoxetine has been found to be effective in reducing symptoms of depression and anxiety in both adults and children.